Cas no 2171900-66-4 (4-(2-Aminopyridin-3-yl)oxolan-3-ol)

• Product Name: 4-(2-Aminopyridin-3-yl)oxolan-3-ol
• CAS No: 2171900-66-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5567004
• PubChem ID: 165594827
• Update Time: 2025-05-23

4-(2-Aminopyridin-3-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1636318
• 4-(2-aminopyridin-3-yl)oxolan-3-ol
• 2171900-66-4
• 4-(2-Aminopyridin-3-yl)oxolan-3-ol

• Inchi： 1S/C9H12N2O2/c10-9-6(2-1-3-11-9)7-4-13-5-8(7)12/h1-3,7-8,12H,4-5H2,(H2,10,11)
• InChI Key： UGDRWQWZIFWFAC-UHFFFAOYSA-N
• SMILES： O1CC(C(C2=CC=CN=C2N)C1)O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 68.4Ų

Additional information on 4-(2-Aminopyridin-3-yl)oxolan-3-ol

Recent Advances in the Study of 4-(2-Aminopyridin-3-yl)oxolan-3-ol (CAS: 2171900-66-4)

4-(2-Aminopyridin-3-yl)oxolan-3-ol (CAS: 2171900-66-4) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance and potential applications in the pharmaceutical industry.

The compound's unique structure, featuring an aminopyridine moiety linked to an oxolan-3-ol group, makes it a promising scaffold for the development of novel bioactive molecules. Researchers have explored its role as a building block in the synthesis of more complex molecules, as well as its direct biological effects. Recent publications have shed light on its interactions with various biological targets, including enzymes and receptors, which could pave the way for new therapeutic strategies.

One of the key areas of investigation has been the compound's potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated its ability to modulate the activity of kinases, which are critical regulators of cellular processes. These findings suggest that 4-(2-Aminopyridin-3-yl)oxolan-3-ol could serve as a lead compound for the development of kinase inhibitors, with applications in cancer therapy and other diseases characterized by aberrant kinase activity.

In addition to its enzymatic inhibition properties, the compound has also been evaluated for its pharmacokinetic and pharmacodynamic profiles. Recent preclinical studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for assessing its suitability as a drug candidate. These studies have also explored its toxicity and safety profiles, ensuring that further development is grounded in a thorough understanding of its biological effects.

Another promising avenue of research involves the compound's potential as a modulator of receptor activity. Preliminary data indicate that it may interact with certain G-protein-coupled receptors (GPCRs), which are a major class of drug targets. This interaction could open up new possibilities for the treatment of neurological and metabolic disorders, where GPCRs play a central role. Further studies are needed to elucidate the precise mechanisms of action and to optimize the compound's receptor-binding properties.

The synthesis of 4-(2-Aminopyridin-3-yl)oxolan-3-ol has also been a focus of recent research, with efforts aimed at improving yield, purity, and scalability. Novel synthetic routes have been developed, leveraging advanced techniques such as catalytic asymmetric synthesis and green chemistry principles. These advancements not only enhance the compound's accessibility for research purposes but also contribute to the broader goal of sustainable pharmaceutical manufacturing.

In conclusion, 4-(2-Aminopyridin-3-yl)oxolan-3-ol (CAS: 2171900-66-4) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it a valuable subject of ongoing research. The latest studies underscore its potential as a therapeutic agent and a building block for drug discovery, while also highlighting the need for further investigation to fully realize its applications. As research progresses, this compound is likely to play an increasingly important role in the development of new medicines and therapeutic strategies.